Cas no 1795472-08-0 (N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide)

• Product Name: N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide
• CAS No: 1795472-08-0
• MF: C₂₅H₂₁N₅O₂
• MW: 423.466544866562
• CID: 5371174
• Update Time: 2025-07-01

N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide

• Inchi： 1S/C25H21N5O2/c1-17-7-6-13-29-15-22(28-24(17)29)18-8-2-5-11-21(18)27-23(31)12-14-30-16-26-20-10-4-3-9-19(20)25(30)32/h2-11,13,15-16H,12,14H2,1H3,(H,27,31)
• InChI Key： OAILBNZDBJEKPG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C(=N1)C(C)=CC=C2)(=O)CCN1C(=O)C2=C(N=C1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide

Professional Introduction to N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide (CAS No. 1795472-08-0)

N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide, identified by its CAS number 1795472-08-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds, incorporating both imidazo[1,2-a]pyridine and quinazoline moieties, which are well-documented for their diverse biological activities. The structural features of this compound not only make it a promising candidate for further pharmacological exploration but also highlight its potential in addressing complex therapeutic challenges.

The imidazo[1,2-a]pyridine core is a privileged scaffold in drug discovery, known for its presence in numerous bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an 8-methyl substituent further modulates the electronic and steric properties of the ring system, potentially enhancing binding affinity to biological targets. In contrast, the quinazoline moiety is another highly relevant pharmacophore, frequently associated with kinase inhibition and other mechanisms relevant to oncology and inflammatory diseases. The combination of these two motifs in N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide suggests a multifaceted interaction profile that warrants thorough investigation.

Recent advancements in computational chemistry and molecular modeling have enabled the rational design of molecules with enhanced target specificity. The structural alignment between N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide and potential biological targets can be optimized through virtual screening and dynamic simulations. These approaches have been successfully applied to similar heterocyclic compounds, leading to the identification of novel lead structures with improved pharmacokinetic profiles. The propanamide linker in this compound also plays a crucial role in modulating solubility and metabolic stability, factors that are critical for drug development.

The quinazoline component of N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide has been extensively studied for its ability to inhibit various kinases involved in cancer progression. For instance, derivatives of quinazoline have shown efficacy against tyrosine kinases, which are pivotal in signal transduction pathways that drive tumor growth and metastasis. The presence of the 4-oxy group further enhances the binding interactions by forming hydrogen bonds with key residues in the active site of target enzymes. This structural feature aligns with recent findings that emphasize the importance of oxygen-containing heterocycles in improving drug-like properties.

In the context of current research trends, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique architecture of N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide positions it as a potential PPI modulator due to its ability to engage multiple binding pockets on biological targets. Such interactions are often challenging to achieve with traditional small molecules but can be exploited to develop therapies against multifunctional proteins implicated in diseases like Alzheimer's and cancer. The phenyl ring substituent also contributes to the compound's ability to interact with aromatic residues in protein binding sites, further enhancing its potential as a therapeutic agent.

The synthesis and optimization of N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-3-(4-oxoquinazolin-3-y l)propanamide involve multi-step organic transformations that require precise control over reaction conditions. Advances in synthetic methodologies have enabled the efficient construction of complex heterocyclic systems like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds between the imidazo[1,2-a]pyridine and quinazoline moieties. Additionally, modern techniques such as flow chemistry have improved scalability and purity during synthesis, which are essential for preclinical development.

Evaluation of the pharmacological profile of N-[1795472-080] involves both in vitro and in vivo studies to assess its efficacy and safety. In vitro assays typically focus on measuring inhibitory effects on specific enzymes or receptors relevant to therapeutic indications. For example, kinase assays can determine the compound's ability to inhibit tyrosine kinases or other enzymes implicated in disease pathways. In vivo studies often employ animal models to evaluate pharmacokinetic parameters such as bioavailability, distribution, metabolism, and excretion (ADME). These studies provide critical insights into the compound's potential as a drug candidate before human clinical trials.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising compounds like N-[1795470] by predicting their biological activity based on structural features alone. These computational tools can identify patterns across large datasets of known bioactive molecules, facilitating the design of new derivatives with optimized properties. Furthermore, artificial intelligence (AI)-assisted molecular design platforms enable rapid screening of virtual libraries generated from combinatorial chemistry approaches. Such innovations are particularly valuable when dealing with complex molecules like this one that exhibit multiple binding interactions.

The future prospects for N-[1795470] lie not only in its potential as a standalone therapeutic but also as a building block for more complex derivatives through structure-based drug design (SBDD). SBDD leverages detailed knowledge about target structures obtained from crystallography or cryo-electron microscopy (cryoEM) to guide medicinal chemists toward modifications that enhance potency or selectivity without compromising efficacy. The quinazoline moiety provides an excellent starting point for SBDD due to its well-characterized interactions with various protein targets.

In conclusion,
N-[1795470] represents a compelling example
of how
integrating
heterocyclic scaffolds
can yield
promising
pharmaceutical candidates.
Its
structural
features
and
biological
potential
make
it
a
subject worthy Of further investigation. The combination Of cutting-edge synthetic techniques, computational modeling, And advanced pharmacological evaluation, Holds great promise For unlocking. Its therapeutic. Potential. As research.
advances, N-[1795470] may.
Serve.
As.
A cornerstone. In.
Addressing.
Complex. Human. Health. Challenges. With.
Continued.
Dedication.
And.
Innovation,
This.
Molecule.
Could. Revolutionize.
Modern. Medicine. ]